![molecular formula C22H22N4O B3810120 1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol](/img/structure/B3810120.png)
1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol
Overview
Description
1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol, also known as MBI, is a chemical compound that has shown promising results in scientific research. MBI is a biologically active molecule that has been studied for its potential use in various fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of 1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. It has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which play a role in the regulation of cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been found to reduce the growth of tumors and induce apoptosis. It has also been shown to reduce inflammation and oxidative stress. This compound has been found to promote the growth of plants and increase their resistance to stress factors.
Advantages and Limitations for Lab Experiments
1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. This compound has been shown to have low toxicity in animal models, which makes it a safe compound to work with. However, this compound has some limitations for lab experiments. It is a relatively new compound that has not been extensively studied. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of 1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol. In the field of medicine, this compound could be further studied for its potential use as an anti-cancer agent. The mechanism of action of this compound could be further elucidated to design more effective experiments to study its effects. In the field of agriculture, this compound could be further studied for its potential use as a plant growth regulator and pesticide. The effects of this compound on different plant species and insect pests could be studied to determine its efficacy. Overall, this compound is a promising compound that has the potential to be used in various fields of scientific research.
Scientific Research Applications
1-(2-methyl-5'-phenyl-1H,3'H-4,4'-biimidazol-3'-yl)-3-phenylpropan-2-ol has been studied for its potential use in various fields of scientific research. In the field of medicine, this compound has been shown to have anti-cancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis. This compound has also been studied for its potential use as an anti-inflammatory agent. It has been shown to reduce inflammation in animal models of inflammation.
In the field of agriculture, this compound has been studied for its potential use as a plant growth regulator. It has been found to promote the growth of plants and increase their resistance to stress factors such as drought and high salt concentration. This compound has also been studied for its potential use as a pesticide. It has been shown to have insecticidal properties against various insect pests.
Properties
IUPAC Name |
1-[5-(2-methyl-1H-imidazol-5-yl)-4-phenylimidazol-1-yl]-3-phenylpropan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O/c1-16-23-13-20(25-16)22-21(18-10-6-3-7-11-18)24-15-26(22)14-19(27)12-17-8-4-2-5-9-17/h2-11,13,15,19,27H,12,14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LECJUPLVARUCMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N1)C2=C(N=CN2CC(CC3=CC=CC=C3)O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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